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Compound of Interest

Compound Name: Propionaldehyde

Cat. No.: B047417

Introduction

Propionaldehyde (also known as propanal) is a three-carbon aldehyde with the chemical
formula CHsCH2CHO.[1] It serves as a valuable intermediate in the synthesis of various
organic compounds, including plastics, pharmaceuticals, perfumes, and resins.[1][2][3] While
indispensable in many chemical processes, its volatile and reactive nature necessitates a
thorough understanding of its associated hazards and strict adherence to safety protocols. This
guide provides detailed health and safety information for researchers, scientists, and drug
development professionals to ensure the safe handling of propionaldehyde in a laboratory
setting.

Hazard Identification and Classification

Propionaldehyde is classified as a hazardous substance due to its flammability and potential
to cause significant health effects.[4][5] It is a highly flammable liquid and vapor, with a low
flash point, making it a serious fire hazard.[6][7] The vapor is heavier than air and can travel a
considerable distance to an ignition source, leading to flashback.[6][7] Furthermore,
propionaldehyde is an irritant to the skin, eyes, and respiratory system.[4][5][8]

GHS Hazard Statements:
o H225: Highly flammable liquid and vapour.[5][9]

e H315: Causes skin irritation.[5][9]
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e H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5][9]

e H302 + H332: Harmful if swallowed or if inhaled.[9][10]

Physical and Chemical Properties

A comprehensive understanding of propionaldehyde's physical and chemical properties is

fundamental to its safe handling.

Property Value Reference
Molecular Formula C3HeO [7]
Molecular Weight 58.08 g/mol [6][11]
Appearance Colorless liquid [61171111]
Odor Pungent, fruity, and suffocating  [1][6][11]
Boiling Point 48°C (118.4°F) [12][13]
Melting Point -81°C (-113.8°F) [12][13]
Flash Point “S0°C (227F) 10 -40°C (40°F) [71[13][14]
(closed cup)
Vapor Pressure 235 mmHg at 20°C [6][11]
Vapor Density 2.0 (Air=1) [6]
Specific Gravity 0.805 at 20°C (Water = 1) [6]
Solubility in Water 30.6 g/100 mL at 25°C [12]
Autoignition Temperature 195°C (383°F) [10]

Lower Explosive Limit (LEL)

2.9%

[6]

Upper Explosive Limit (UEL)

17%

[6]

Toxicological Information

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-PROPIONALDEHYDE-CASNO-123-38-5472A-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-PROPIONALDEHYDE-CASNO-123-38-5472A-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/10_1613334501_PROPIONALDEHYDECASNO123-38-6MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/10_1613334501_PROPIONALDEHYDECASNO123-38-6MSDS.pdf
https://download.basf.com/p1/000000000030549716_SDS_GEN_00/en_UN/PROPIONALDEHYDE_%2528IZ%2529_30549716_SDS_GEN_00_en_5-0.pdf
https://www.benchchem.com/product/b047417?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics0550.htm
https://cameochemicals.noaa.gov/chemical/1385
https://pubchem.ncbi.nlm.nih.gov/compound/Propanal
https://cameochemicals.noaa.gov/chemical/1385
https://www.inchem.org/documents/icsc/icsc/eics0550.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Propanal
https://www.atamanchemicals.com/propionaldehyde_u33610/
https://cameochemicals.noaa.gov/chemical/1385
https://pubchem.ncbi.nlm.nih.gov/compound/Propanal
https://www.sciencemadness.org/smwiki/index.php/Propionaldehyde
https://www.fishersci.com/store/msds?partNumber=AC220511000&productDescription=PROPIONALDEHYDE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sciencemadness.org/smwiki/index.php/Propionaldehyde
https://www.fishersci.com/store/msds?partNumber=AC220511000&productDescription=PROPIONALDEHYDE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.inchem.org/documents/icsc/icsc/eics0550.htm
https://www.fishersci.com/store/msds?partNumber=AC220511000&productDescription=PROPIONALDEHYDE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131510025&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/1385
https://pubchem.ncbi.nlm.nih.gov/compound/Propanal
https://cameochemicals.noaa.gov/chemical/1385
https://cameochemicals.noaa.gov/chemical/1385
https://www.sciencemadness.org/smwiki/index.php/Propionaldehyde
https://download.basf.com/p1/000000000030549716_SDS_GEN_00/en_UN/PROPIONALDEHYDE_%2528IZ%2529_30549716_SDS_GEN_00_en_5-0.pdf
https://cameochemicals.noaa.gov/chemical/1385
https://cameochemicals.noaa.gov/chemical/1385
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Propionaldehyde poses several toxicological risks through various routes of exposure.
3.1 Acute Toxicity

o Oral: Harmful if swallowed.[4][9] Animal studies indicate that ingestion of less than 150
grams may be fatal or cause serious health damage.[4] The oral LD50 in rats is reported as
1690 mg/kg.[12]

 Inhalation: Harmful if inhaled.[9] Vapors can cause irritation to the nose and throat, leading to
coughing, sore throat, and shortness of breath.[8] High concentrations may lead to
drowsiness, dizziness, and central nervous system effects.[4][15]

e Dermal: May be harmful in contact with skin.[10] It can cause skin irritation, redness, and a
burning sensation.[5][8]

o Eye Irritation: Causes serious eye irritation and can result in severe burns.[5][8][10]

3.2 Chronic Toxicity Substance accumulation in the body may occur with repeated or long-term
occupational exposure.[4] Chronic exposure could potentially lead to kidney and liver damage.

[4]

Exposure Route Species Toxicity Value Reference

Oral LD50 Rat 1690 mg/kg [12]

(Data not readily
Inhalation LC50 (Not specified) available in

summarized format)

(Data not readily
Dermal LD50 (Not specified) available in

summarized format)

Occupational Exposure Limits

To minimize the risk of adverse health effects, several organizations have established
occupational exposure limits (OELS) for propionaldehyde.
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Organization Exposure Limit Value

ACGIH TLV-TWA (8-hour) 20 ppm[8][16]

NIOSH REL-TWA (up to 10-hour) (Not specified in results)
OSHA PEL-TWA (8-hour) (Not specified in results)
CAL/OSHA PEL-TWA (8-hour) (Not specified in results)

Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and exposure.

5.1 Handling

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid all personal contact, including inhalation of vapors.[4]

Use non-sparking tools and explosion-proof equipment.[5][8]

Ground and bond containers during transfer to prevent static discharge.[1]

Wear appropriate personal protective equipment (PPE).[4]

Do not eat, drink, or smoke in areas where propionaldehyde is handled.[8]

Wash hands thoroughly after handling.[5]

5.2 Storage

Store in a cool, dry, well-ventilated, fireproof area.[7][8]

Keep containers tightly closed.[8]

Store away from heat, sparks, open flames, and other ignition sources.[8]

Separate from incompatible materials such as strong acids, strong bases, oxidizing agents,
and reducing agents.[7][8]
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» Propionaldehyde can form explosive peroxides upon prolonged contact with air and light;
therefore, it should be stored under an inert atmosphere (e.g., nitrogen) and checked for
peroxides before distillation.[4][6][7]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling propionaldehyde.
o Eye/Face Protection: Chemical safety goggles or a face shield are required.[13][14][17]

o Skin Protection: Wear protective gloves (butyl rubber is recommended) and clothing to
prevent skin contact.[8] An emergency shower should be readily available.[8]

» Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH-approved respirator with an organic vapor cartridge.[8] For high vapor
concentrations, a supplied-air respirator may be necessary.[6]

Emergency Procedures

7.1 First Aid Measures

Inhalation: Remove the individual to fresh air and keep them at rest.[5] If breathing is difficult,
provide oxygen. Seek immediate medical attention.[18]

» Skin Contact: Immediately remove all contaminated clothing.[4] Flush the affected skin with
copious amounts of water for at least 15 minutes.[4] Seek medical attention if irritation
persists.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,
occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and
easy to do.[5] Seek immediate medical attention.[4]

» Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[5] Seek immediate
medical attention.[19]

7.2 Fire Fighting Measures
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o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam.[4][8]
Water spray may be ineffective but can be used to cool fire-exposed containers.[8]

» Fire Fighting Procedures: Evacuate the area.[4] Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective gear.[17] Vapors are heavier than air and
may travel to a source of ignition and flash back.[8] Containers may explode in a fire.[8]

7.3 Accidental Release Measures

» Small Spills: Eliminate all ignition sources.[8] Absorb the spill with an inert, non-combustible
material such as sand or activated charcoal.[6][8] Place the absorbed material in a sealed
container for disposal.[8]

o Large Spills: Evacuate personnel from the area and control entry.[8] Eliminate all ignition
sources.[8] Dike the spill to prevent it from entering waterways.[6] Use a vapor-suppressing
foam to reduce vapors.[6]

Experimental Protocols
8.1 Protocol for Detecting Aldehydes (Qualitative)

This section outlines a general protocol for the qualitative detection of aldehydes, which can be
adapted for propionaldehyde.

Tollens' Test (Silver Mirror Test)

o Preparation of Tollens' Reagent: In a clean test tube, add 2 mL of silver nitrate solution. Add
a few drops of dilute sodium hydroxide solution to form a precipitate of silver oxide. Add
dilute ammonium hydroxide solution dropwise with shaking until the precipitate just
dissolves.

e Procedure: Add a small amount of the sample (a few drops if liquid) to the freshly prepared
Tollens' reagent.

o Observation: Gently warm the test tube in a water bath. The formation of a silver mirror on
the inner wall of the test tube indicates the presence of an aldehyde.[20]

Fehling's Test
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e Preparation of Fehling's Solution: Mix equal volumes of Fehling's solution A (copper(ll)
sulfate solution) and Fehling's solution B (sodium potassium tartrate and sodium hydroxide
solution) in a test tube.

e Procedure: Add a small amount of the sample to the prepared Fehling's solution.

» Observation: Heat the test tube in a boiling water bath. The formation of a red precipitate of
copper(l) oxide indicates the presence of an aldehyde.[20]

Precautions: Handle all reagents with care and perform the heating steps in a water bath.[20]

Visualizations
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Preventative Measures

Proper Handling:
- Fume Hood
- Grounding
- Non-sparking tools

Safe Storage:
- Cool, Ventilated
- Away from Ignition Sources
- Inert Atmosphere

srgency Response

Hazard Identification Personal Protective Equipment:

- Goggles/Face Shield Spill Response:

Highly Flammable - Gloves (Butyl Rubber) - Eliminate Ignition Sources
(H225) - Respirator (if needed) - Absorb with Inert Material

Propionaldehyde

Health Hazards Fire Response:
(H302, H315, H319, H332, H335) - Use Dry Chemical, CO2, or Alcohol Foam
- Cool Containers

First Aid:
- Remove to Fresh Air

- Flush Skin/Eyes with Water
- Seek Medical Attention
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Caption: Hazard identification, prevention, and emergency response workflow for
propionaldehyde.

Start: Obtain Propionaldehyde

(Conduct Risk AssessmenD

Select and Don Appropriate PPE

Prepare Work Area in Fume Hood

Perform Chemical Handling Procedure

Dispose of Waste Properly

Decontaminate Work Area and PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: A standard workflow for the safe handling of propionaldehyde in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propionaldehyde-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b047417#health-and-safety-information-for-propionaldehyde-handling
https://www.benchchem.com/product/b047417#health-and-safety-information-for-propionaldehyde-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

